Cas no 72259-80-4 ((2e,6e)-2,6-bis[(4-azidophenyl)methylidene]-4-tert-butylcyclohexan-1-one)

• Product Name: (2e,6e)-2,6-bis[(4-azidophenyl)methylidene]-4-tert-butylcyclohexan-1-one
• CAS No: 72259-80-4
• MF: C₂₄H₂₄N₆O
• MW: 412.486964225769
• CID: 977031
• PubChem ID: 5969814
• Update Time: 2025-04-19

(2e,6e)-2,6-bis[(4-azidophenyl)methylidene]-4-tert-butylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• (2e,6e)-2,6-bis[(4-azidophenyl)methylidene]-4-tert-butylcyclohexan-1-one
• 2,6-Bis[(4-azidophenyl)methylene]-4-(1,1-dimethylethyl)-1-cyclohexanone
• Cyclohexanone,6-bis[(4-azidophenyl)methylene]-4-(1,1-dimethylethyl)-
• Cyclohexanone, 2,6-bis((4-azidophenyl)methylene)-4-(1,1-dimethylethyl)-
• NSC523432
• 72259-80-4
• NSC 523432
• NSC-523432

• Inchi： 1S/C24H24N6O/c1-24(2,3)20-14-18(12-16-4-8-21(9-5-16)27-29-25)23(31)19(15-20)13-17-6-10-22(11-7-17)28-30-26/h4-13,20H,14-15H2,1-3H3/b18-12+,19-13+
• InChI Key： HKDFKRQONBWPNS-KLCVKJMQSA-N
• SMILES： O=C1/C(=C/C2C=CC(=CC=2)N=[N+]=[N-])/CC(C/C/1=C\C1C=CC(=CC=1)N=[N+]=[N-])C(C)(C)C

Computed Properties

• Exact Mass: 412.20142
• Monoisotopic Mass: 412.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 114.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids